3,5-dichloro-4-methoxy-N-(1,3-thiazol-2-yl)benzamide

• Molecular Formula: C11H8Cl2N2O2S
• Molecular Weight: 303.2 g/mol
• IUPAC Name: 3,5-dichloro-4-methoxy-N-(1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C11H8Cl2N2O2S/c1-17-9-7(12)4-6(5-8(9)13)10(16)15-11-14-2-3-18-11/h2-5H,1H3,(H,14,15,16)
• InChI Key: FAENRSGOEQWYLQ-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1Cl)C(=O)NC2=NC=CS2)Cl

Description

3,5-dichloro-4-methoxy-N-(1,3-thiazol-2-yl)benzamide, also known as GW 9662, is a synthetic compound that is widely used in scientific research. It is a selective antagonist of peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that plays a crucial role in the regulation of glucose and lipid metabolism. GW 9662 has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for investigating the mechanisms of PPARγ signaling.

Mechanism of Action

3,5-dichloro-4-methoxy-N-(1,3-thiazol-2-yl)benzamide 9662 acts as a competitive antagonist of PPARγ, binding to the ligand-binding domain of the receptor and preventing the binding of its natural ligands, such as thiazolidinediones. This blocks the activation of PPARγ, which in turn affects the expression of downstream target genes involved in glucose and lipid metabolism. The precise mechanism of action of 3,5-dichloro-4-methoxy-N-(1,3-thiazol-2-yl)benzamide 9662 is still not fully understood, but it is thought to involve the disruption of coactivator recruitment and the induction of conformational changes in the receptor.
Biochemical and Physiological Effects:
3,5-dichloro-4-methoxy-N-(1,3-thiazol-2-yl)benzamide 9662 has a variety of biochemical and physiological effects, many of which are related to its antagonistic activity towards PPARγ. It has been shown to inhibit adipocyte differentiation and lipid accumulation, reduce insulin sensitivity, and decrease the expression of genes involved in glucose and lipid metabolism. In addition, 3,5-dichloro-4-methoxy-N-(1,3-thiazol-2-yl)benzamide 9662 has been shown to have anti-inflammatory effects, and has been used to investigate the role of PPARγ in the regulation of inflammation.

Advantages and Limitations for Lab Experiments

3,5-dichloro-4-methoxy-N-(1,3-thiazol-2-yl)benzamide 9662 is a valuable tool for investigating the role of PPARγ in various physiological processes, and has several advantages for use in lab experiments. It is a potent and selective antagonist of PPARγ, with a well-characterized mechanism of action. In addition, it is commercially available and relatively inexpensive. However, there are also some limitations to the use of 3,5-dichloro-4-methoxy-N-(1,3-thiazol-2-yl)benzamide 9662. It has been shown to have off-target effects on other nuclear receptors, such as PPARα and PPARδ, which may complicate the interpretation of some experiments. In addition, the effects of 3,5-dichloro-4-methoxy-N-(1,3-thiazol-2-yl)benzamide 9662 may be influenced by the dose and duration of treatment, making it important to carefully optimize experimental conditions.

Future Directions

There are several future directions for research involving 3,5-dichloro-4-methoxy-N-(1,3-thiazol-2-yl)benzamide 9662. One area of interest is the role of PPARγ in the regulation of inflammation, and the potential therapeutic applications of PPARγ antagonists in inflammatory diseases. Another area of interest is the development of more selective PPARγ antagonists, which may have fewer off-target effects and be more useful for investigating the specific role of PPARγ in different physiological processes. Finally, there is interest in the use of 3,5-dichloro-4-methoxy-N-(1,3-thiazol-2-yl)benzamide 9662 as a tool for investigating the role of PPARγ in cancer, as this receptor has been implicated in the regulation of cell proliferation and differentiation in several types of cancer.

Synthesis Methods

The synthesis of 3,5-dichloro-4-methoxy-N-(1,3-thiazol-2-yl)benzamide 9662 involves several steps, starting with the reaction of 3,5-dichloro-4-methoxybenzaldehyde with thiosemicarbazide to form the corresponding thiosemicarbazone. This intermediate is then reacted with 2-bromo-1,3-thiazole to yield the final product, 3,5-dichloro-4-methoxy-N-(1,3-thiazol-2-yl)benzamide 9662. The synthesis of 3,5-dichloro-4-methoxy-N-(1,3-thiazol-2-yl)benzamide 9662 has been described in detail in several publications, and the compound is commercially available from a number of suppliers.

Scientific Research Applications

3,5-dichloro-4-methoxy-N-(1,3-thiazol-2-yl)benzamide 9662 is widely used in scientific research as a tool for investigating the role of PPARγ in various physiological processes. It has been shown to be a potent and selective antagonist of PPARγ, and is often used to block the activity of this receptor in vitro and in vivo. 3,5-dichloro-4-methoxy-N-(1,3-thiazol-2-yl)benzamide 9662 has been used in a wide range of studies, including those investigating the role of PPARγ in adipocyte differentiation, insulin sensitivity, and inflammation.